Cas no 1261951-27-2 (2-chloro-5-(3-methylphenyl)phenol)

2-Chloro-5-(3-methylphenyl)phenol is a chlorinated phenolic compound featuring a 3-methylphenyl substituent, offering unique chemical properties for specialized applications. Its molecular structure combines the reactivity of a phenol group with the steric and electronic effects of chloro and methylphenyl substituents, making it a versatile intermediate in organic synthesis. This compound is particularly valued for its potential use in the development of pharmaceuticals, agrochemicals, and specialty chemicals, where selective functionalization is required. Its stability and distinct substitution pattern allow for precise modifications in synthetic pathways. The presence of both chloro and methyl groups enhances its utility in cross-coupling reactions and as a building block for complex molecular architectures.
2-chloro-5-(3-methylphenyl)phenol structure
1261951-27-2 structure
Product Name:2-chloro-5-(3-methylphenyl)phenol
CAS No:1261951-27-2
MF:C13H11ClO
MW:218.678842782974
MDL:MFCD18315427
CID:1219280
PubChem ID:53221166
Update Time:2025-05-26

2-chloro-5-(3-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-(3-methylphenyl)phenol
    • DTXSID10685827
    • AKOS017557738
    • 2-Chloro-5-(3-methylphenyl)phenol, 95%
    • 4-Chloro-3'-methyl[1,1'-biphenyl]-3-ol
    • 1261951-27-2
    • MFCD18315427
    • MDL: MFCD18315427
    • Inchi: 1S/C13H11ClO/c1-9-3-2-4-10(7-9)11-5-6-12(14)13(15)8-11/h2-8,15H,1H3
    • InChI Key: MNUTXVVXZWPKFN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1O)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 218.0498427g/mol
  • Monoisotopic Mass: 218.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.2Ų

2-chloro-5-(3-methylphenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB321607-5 g
2-Chloro-5-(3-methylphenyl)phenol, 95%; .
1261951-27-2 95%
5g
€1159.00 2023-04-26
abcr
AB321607-5g
2-Chloro-5-(3-methylphenyl)phenol, 95%; .
1261951-27-2 95%
5g
€1159.00 2025-03-19

Additional information on 2-chloro-5-(3-methylphenyl)phenol

2-Chloro-5-(3-methylphenyl)phenol (CAS No. 1261951-27-2): A Comprehensive Overview of Properties and Applications

2-Chloro-5-(3-methylphenyl)phenol (CAS No. 1261951-27-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications across various industries. This chlorinated phenol derivative is characterized by the presence of a methylphenyl group, which enhances its reactivity and versatility in synthetic chemistry. Researchers and industrial professionals often search for terms like "2-chloro-5-(3-methylphenyl)phenol uses", "CAS 1261951-27-2 synthesis", and "phenolic compound applications", reflecting the growing interest in this molecule.

The compound's molecular formula, C13H11ClO, indicates its aromatic nature, with a chloro substituent and a methylphenyl moiety contributing to its distinct properties. Its phenolic hydroxyl group makes it a valuable intermediate in the production of agrochemicals, pharmaceuticals, and specialty chemicals. Recent trends in green chemistry and sustainable synthesis have further propelled investigations into eco-friendly methods for producing such compounds, aligning with global demands for environmentally responsible practices.

One of the most frequently asked questions about 2-chloro-5-(3-methylphenyl)phenol revolves around its solubility and stability under different conditions. Studies suggest that this compound exhibits moderate solubility in organic solvents like ethanol, acetone, and dichloromethane, while being less soluble in water. Its stability is influenced by factors such as pH, temperature, and light exposure, making proper storage and handling essential for maintaining its integrity.

In the pharmaceutical industry, CAS 1261951-27-2 is explored as a potential building block for drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents. The chlorophenol moiety is known for its bioactive properties, which can be leveraged to design novel therapeutic molecules. Additionally, its role in material science is being investigated, with applications in polymer modification and surface coatings gaining traction.

From an analytical chemistry perspective, 2-chloro-5-(3-methylphenyl)phenol is often analyzed using techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods help in identifying its purity, structural confirmation, and quantification in complex mixtures. The compound's UV-Vis absorption characteristics also make it suitable for spectrophotometric analysis, a topic frequently searched by analytical chemists.

Environmental considerations are another hot topic associated with this compound. While chlorinated phenols are generally scrutinized for their environmental impact, 2-chloro-5-(3-methylphenyl)phenol is being studied for its biodegradability and ecotoxicology profile. Researchers are actively exploring its degradation pathways and potential effects on aquatic ecosystems, addressing concerns raised by regulatory bodies and environmental advocates.

In summary, 2-chloro-5-(3-methylphenyl)phenol (CAS No. 1261951-27-2) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a subject of ongoing research, particularly in the context of sustainable chemistry and green synthesis. As interest in this compound grows, so does the need for comprehensive data on its properties, safety, and potential uses, making it a relevant topic for both academic and industrial audiences.

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